Cas no 54198-78-6 (4-(Bromomethyl)pyrimidine)

• Product Name: 4-(Bromomethyl)pyrimidine
• CAS No: 54198-78-6
• MF: C₅H₅BrN₂
• MW: 173.010599851608
• MDL: MFCD11113170
• CID: 1011692
• PubChem ID: 642819
• Update Time: 2025-09-23

4-(Bromomethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)pyrimidine
• 4-Brommethyl-pyrimidin
• 4-bromomethylpyrimidine
• 4-bromomethyl-pyrimidine
• 4-pyrimidylmethyl bromide
• AC1LD5UZ
• AK-64687
• ANW-68752
• CTK1E3333
• KB-238867
• pyrimidine, 4-(bromomethyl)-
• SureCN650452
• MFCD11113170
• SB37591
• OKLBYPMDIRXALH-UHFFFAOYSA-N
• DA-05056
• AKOS013300886
• DTXSID10349073
• 6-bromomethylpyrimidine
• SY285072
• InChI=1/C5H5BrN2/c6-3-5-1-2-7-4-8-5/h1-2,4H,3H
• 54198-78-6
• SCHEMBL650452

• MDL： MFCD11113170
• Inchi： 1S/C5H5BrN2/c6-3-5-1-2-7-4-8-5/h1-2,4H,3H2
• InChI Key： OKLBYPMDIRXALH-UHFFFAOYSA-N
• SMILES： BrCC1C=CN=CN=1

Computed Properties

• Exact Mass: 171.96361g/mol
• Monoisotopic Mass: 171.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives